Dimethoxybenzenes
Dimethoxybenzenes are a class of organic compounds characterized by the presence of two methoxy (-OCH3) substituents attached to a benzene ring. These substances exhibit diverse chemical properties and find applications across various industries due to their structural versatility.
Structurally, dimethoxybenzenes can exist in three isomeric forms: ortho (1,2-dimethoxybenzene), meta (1,3-dimethoxybenzene), and para (1,4-dimethoxybenzene). The positional isomerism significantly influences their physical properties such as boiling points, melting points, and solubility in polar organic solvents.
From a chemical standpoint, dimethoxybenzenes are highly reactive intermediates. They can undergo substitution reactions, particularly with electrophiles, leading to the formation of further derivatives or products. Due to their stability compared to monomethylated benzenes, they are often used as protective groups in organic synthesis. Additionally, these compounds play crucial roles in pharmaceuticals, dyes, and other specialty chemicals where specific functional group patterns are required.
In summary, dimethoxybenzenes offer a versatile platform for diverse applications, making them indispensable in both academic research and industrial settings.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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2,3-Dimethoxy-5-methylbenzaldehyde | 5701-86-0 | C10H12O3 |
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(1R)-1-(3,4-dimethoxyphenyl)ethan-1-amine | 100570-24-9 | C10H15NO2 |
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1,4-Dimethoxybenzene | 150-78-7 | C8H10O2 |
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1,3-Dimethoxybenzene | 151-10-0 | C8H10O2 |
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Benzene,4-[(2Z)-3-fluoro-2-propen-1-yl]-1,2-dimethoxy- | 161436-14-2 | C11H13FO2 |
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Volinanserin | 139290-65-6 | C22H28FNO3 |
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L-Phenylalaninamide,5-oxo-L-prolyl-L-leucylglycyl-L-arginyl- (9CI) | 148297-92-1 | C28H43N9O6 |
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Fantofarone | 114432-13-2 | C31H38N2O5S |
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Benzene,4-[(2E)-3-fluoro-2-propen-1-yl]-1,2-dimethoxy- | 161436-20-0 | C11H13FO2 |
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2-Butenoic acid,2-methyl-,(2Z)-2-[[[(2E)-3-(3,4-dimethoxyphenyl)-2-propen-1-yl]oxy]carbonyl]-2-buten-1-ylester, (2Z)- | 161928-84-3 | C21H26O6 |
Related Literature
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Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
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Shuangshuang Wang,Tao Ding Nanoscale, 2018,10, 16293-16297
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Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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